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molecular formula C15H9F3N2O3 B8807743 5-(4-Cyanophenyl)-6-(2,2,2-trifluoroethoxy)nicotinic acid

5-(4-Cyanophenyl)-6-(2,2,2-trifluoroethoxy)nicotinic acid

Cat. No. B8807743
M. Wt: 322.24 g/mol
InChI Key: KRDMLWXBTGQOCF-UHFFFAOYSA-N
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Patent
US08729105B2

Procedure details

The title compound was synthesized in analogy to Example BQ using 5-bromo-6-(2,2,2-trifluoroethoxy)-3-pyridinecarboxylic acid (CAN 1211586-75-2) and B-(4-cyanophenyl)-boronic acid, (CAN 126747-14-6) as starting materials; MS (ESI): 321.2 (M−H).
Name
5-bromo-6-(2,2,2-trifluoroethoxy)-3-pyridinecarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
B-(4-cyanophenyl)-boronic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[C:4]([C:14]([OH:16])=[O:15])[CH:5]=[N:6][C:7]=1[O:8][CH2:9][C:10]([F:13])([F:12])[F:11].[C:17]([C:19]1[CH:24]=[CH:23][C:22](B(O)O)=[CH:21][CH:20]=1)#[N:18]>>[C:17]([C:19]1[CH:24]=[CH:23][C:22]([C:2]2[C:7]([O:8][CH2:9][C:10]([F:13])([F:12])[F:11])=[N:6][CH:5]=[C:4]([CH:3]=2)[C:14]([OH:16])=[O:15])=[CH:21][CH:20]=1)#[N:18]

Inputs

Step One
Name
5-bromo-6-(2,2,2-trifluoroethoxy)-3-pyridinecarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=NC1OCC(F)(F)F)C(=O)O
Step Two
Name
B-(4-cyanophenyl)-boronic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(#N)C1=CC=C(C=C1)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(#N)C1=CC=C(C=C1)C=1C(=NC=C(C(=O)O)C1)OCC(F)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.